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Compound of Interest

Compound Name: 5-Bromo-2,1,3-benzoxadiazole

Cat. No.: B1272960 Get Quote

Comprehensive Safety and Handling Guide: 5-
Bromo-2,1,3-benzoxadiazole
This guide provides essential safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 5-Bromo-2,1,3-benzoxadiazole.

Adherence to these protocols is critical for ensuring laboratory safety and proper chemical

management.

Chemical Identifier:

CAS Number: 51376-06-8

Molecular Formula: C₆H₃BrN₂O

Molecular Weight: 199.00 g/mol [1]

Hazard Identification and Classification
5-Bromo-2,1,3-benzoxadiazole is classified as a hazardous chemical and should be handled

with care.[2] Primary hazards include:

Skin Corrosion/Irritation: Category 2 - Causes skin irritation.[2]

Serious Eye Damage/Eye Irritation: Category 2 - Causes serious eye irritation.[2]
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Specific Target Organ Toxicity (Single Exposure): Category 3 - May cause respiratory

irritation.[2]

Acute Toxicity (Oral): Category 4 - Harmful if swallowed.

In the event of a fire, hazardous decomposition products can include carbon oxides (CO, CO₂),

nitrogen oxides (NOx), hydrogen halides, and bromine.[2]

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative data for 5-Bromo-2,1,3-
benzoxadiazole.

Property Value

Physical State Solid

Appearance Brown

Melting Point/Range 72 - 74 °C / 161.6 - 165.2 °F

Molecular Weight 199.00 g/mol

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory to prevent exposure when handling 5-Bromo-
2,1,3-benzoxadiazole. The following equipment is recommended:
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PPE Category Recommended Equipment

Eye/Face Protection

Wear appropriate protective eyeglasses or

chemical safety goggles as described by

OSHA's eye and face protection regulations in

29 CFR 1910.133 or European Standard

EN166.[2]

Skin Protection

Wear appropriate protective gloves and clothing

to prevent skin exposure.[2] Gloves must be

inspected prior to use. Use proper glove

removal technique to avoid skin contact.

Respiratory Protection

Use a NIOSH/MSHA or European Standard EN

149 approved respirator if exposure limits are

exceeded or if irritation or other symptoms are

experienced.[2] All work should be conducted in

a well-ventilated area.[2]

Operational and Disposal Plans
Step-by-Step Handling Protocol:

Preparation:

Ensure a certified chemical fume hood is operational.

Verify that an eyewash station and safety shower are readily accessible.[2][3]

Assemble all necessary equipment (e.g., spatulas, glassware, weighing paper) and have

all required reagents prepared.

Don all required personal protective equipment as outlined in the table above.

Handling:

Conduct all weighing and transferring of 5-Bromo-2,1,3-benzoxadiazole within the

chemical fume hood to minimize inhalation exposure.
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Avoid the formation of dust during handling.

Use appropriate tools to handle the solid material, avoiding direct contact.

Keep the container tightly closed when not in use.[2]

Post-Handling:

Decontaminate all work surfaces and equipment that have come into contact with the

chemical.

Remove and dispose of contaminated gloves and other disposable PPE in a designated

hazardous waste container.

Wash hands thoroughly with soap and water after handling.

Disposal Plan:

Chemical waste containing 5-Bromo-2,1,3-benzoxadiazole must be managed as hazardous

waste according to institutional and regulatory guidelines.

Waste Collection: Collect all waste material, including contaminated consumables, in a

clearly labeled, sealed container for hazardous waste.

Labeling: Ensure the waste container is clearly labeled with "Hazardous Waste" and lists "5-
Bromo-2,1,3-benzoxadiazole" as a component.

Storage: Store the sealed waste container in a designated, secure secondary containment

area, away from incompatible materials, while awaiting pickup.

Disposal: Arrange for disposal through a licensed professional waste disposal company. Do

not dispose of 5-Bromo-2,1,3-benzoxadiazole down the drain or in regular trash.[2]

Emergency Procedures
First-Aid Measures:
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Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15

minutes. Get medical attention.[2]

Skin Contact: Wash off immediately with soap and plenty of water while removing all

contaminated clothing and shoes. Get medical attention.[2]

Inhalation: Remove to fresh air. If breathing is difficult, give oxygen. If not breathing, give

artificial respiration. Get medical attention.[2]

Ingestion: Clean mouth with water and get medical attention.[2]

Spill Cleanup Protocol:

Alert Personnel: Immediately notify others in the vicinity of the spill.

Evacuate (if necessary): For large spills, evacuate the area and contact your institution's

safety office.

Containment: For small spills, and if it is safe to do so, use an inert absorbent material to

contain the spill.

Cleanup: Carefully sweep or scoop up the spilled material and place it into a suitable,

labeled container for disposal. Avoid creating dust.

Decontamination: Clean the spill area thoroughly with an appropriate solvent, followed by

soap and water.

Waste Disposal: Dispose of all cleanup materials as hazardous waste.
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Caption: Workflow for handling 5-Bromo-2,1,3-benzoxadiazole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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